Cas no 918639-72-2 (Benzene, 1-bromo-2-(dodecyloxy)-4-iodo-5-methoxy-)

• Product Name: Benzene, 1-bromo-2-(dodecyloxy)-4-iodo-5-methoxy-
• CAS No: 918639-72-2
• MF: C₁₉H₃₀BrIO₂
• MW: 497.248777866364
• CID: 772310
• PubChem ID: 71426630
• Update Time: 2025-04-19

Benzene, 1-bromo-2-(dodecyloxy)-4-iodo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(dodecyloxy)-4-iodo-5-methoxy-
• 1-bromo-2-dodecoxy-4-iodo-5-methoxybenzene
• 918639-72-2
• 1-Bromo-2-(dodecyloxy)-4-iodo-5-methoxybenzene
• DTXSID70845384

• Inchi： 1S/C19H30BrIO2/c1-3-4-5-6-7-8-9-10-11-12-13-23-18-15-17(21)19(22-2)14-16(18)20/h14-15H,3-13H2,1-2H3
• InChI Key： KLOWCKUDORNZGT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=C1)OCCCCCCCCCCCC)Br)OC

Computed Properties

• Exact Mass: 496.04739g/mol
• Monoisotopic Mass: 496.04739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 18.5Ų